molecular formula C13H17N3OS2 B2483346 N-[(4-Methoxythian-4-yl)methyl]thieno[3,2-d]pyrimidin-4-amine CAS No. 2380175-17-5

N-[(4-Methoxythian-4-yl)methyl]thieno[3,2-d]pyrimidin-4-amine

Cat. No. B2483346
CAS RN: 2380175-17-5
M. Wt: 295.42
InChI Key: XZOPVHCTCSQUGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(4-Methoxythian-4-yl)methyl]thieno[3,2-d]pyrimidin-4-amine, commonly known as MTTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a thieno[3,2-d]pyrimidine derivative that has shown promising results in various studies, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of MTTP involves the inhibition of the PI3K/Akt/mTOR signaling pathway, which is a key pathway involved in cell growth and survival. MTTP has been shown to inhibit the phosphorylation of Akt and mTOR, leading to the inhibition of downstream signaling pathways that promote cell proliferation and survival.
Biochemical and Physiological Effects:
MTTP has been shown to have potent cytotoxic effects on cancer cells, leading to the inhibition of cell growth and proliferation. MTTP has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, MTTP has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, and is a critical step in the growth and metastasis of tumors.

Advantages and Limitations for Lab Experiments

One of the major advantages of MTTP is its potent cytotoxic effects on cancer cells, which makes it a potential candidate for cancer therapy. However, one of the limitations of MTTP is its low solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to determine the optimal dosage and administration route of MTTP for cancer therapy.

Future Directions

There are several future directions for the study of MTTP. One potential direction is the development of more potent and selective analogs of MTTP that can be used for cancer therapy. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of MTTP in vivo, which can help to determine the optimal dosage and administration route for cancer therapy. Finally, further studies are needed to determine the potential applications of MTTP in other fields of scientific research.

Synthesis Methods

The synthesis of MTTP involves a multi-step process that includes the reaction of 4-methoxythian-4-ylmethanamine with 4,6-dichloro-2-methylthieno[3,2-d]pyrimidine, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

MTTP has been extensively studied for its potential applications in scientific research, particularly in the field of cancer research. Studies have shown that MTTP has potent cytotoxic effects on cancer cells, making it a potential candidate for cancer therapy. MTTP has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.

properties

IUPAC Name

N-[(4-methoxythian-4-yl)methyl]thieno[3,2-d]pyrimidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N3OS2/c1-17-13(3-6-18-7-4-13)8-14-12-11-10(2-5-19-11)15-9-16-12/h2,5,9H,3-4,6-8H2,1H3,(H,14,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XZOPVHCTCSQUGE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1(CCSCC1)CNC2=NC=NC3=C2SC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17N3OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

295.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.